Cas no 1517-59-5 (Benzenemethanol, 2-methyl-a-phenyl-, (S)-)

• Product Name: Benzenemethanol, 2-methyl-a-phenyl-, (S)-
• CAS No: 1517-59-5
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• MDL: MFCD16621861
• CID: 1325233
• PubChem ID: 1380317
• Update Time: 2025-04-20

Benzenemethanol, 2-methyl-a-phenyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-methyl-a-phenyl-, (S)-
• (S)-(2-methylphenyl)-phenylmethanol
• (S)-2-Methylbenzhydrol
• 1517-59-5
• (S)-2-METHYL-.ALPHA.-PHENYLBENZENEMETHANOL
• Benzenemethanol, 2-methyl-alpha-phenyl-, (alphaS)-
• (S)-2-Methyl-alpha-phenylbenzenemethanol
• 2-Methylbenzhydrol, (+)-
• MFCD16621861
• (.ALPHA.S)-(+)-2-METHYL-.ALPHA.-PHENYLBENZENEMETHANOL
• (S)-2-Methyl alpha-phenyl benzylalcohol, ee 99%
• DTXSID40164852
• Benzhydrol, 2-methyl-, (S)-(+)-
• Q27276118
• UNII-D5DI843T9U
• BENZENEMETHANOL, 2-METHYL-.ALPHA.-PHENYL-, (.ALPHA.S)-
• (+)-2-Methylbenzhydrol
• D5DI843T9U
• (alphaS)-(+)-2-Methyl-alpha-phenylbenzenemethanol

• MDL： MFCD16621861
• Inchi： 1S/C14H14O/c1-11-7-5-6-10-13(11)14(15)12-8-3-2-4-9-12/h2-10,14-15H,1H3/t14-/m0/s1
• InChI Key： MXHXXJOHFRHBFB-AWEZNQCLSA-N
• SMILES： O[C@@H](C1C=CC=CC=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 198.10452
• Monoisotopic Mass: 198.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes